Cas no 2222464-69-7 (2-bromo-1-ethenyl-3-nitrobenzene)

• Product Name: 2-bromo-1-ethenyl-3-nitrobenzene
• CAS No: 2222464-69-7
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• CID: 6597610
• PubChem ID: 18368884
• Update Time: 2025-10-31

2-bromo-1-ethenyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-ethenyl-3-nitrobenzene
• 2222464-69-7
• EN300-1922107
• SCHEMBL2402258
• 2-bromo-3-nitrostyrene

• Inchi： 1S/C8H6BrNO2/c1-2-6-4-3-5-7(8(6)9)10(11)12/h2-5H,1H2
• InChI Key： PKLQUHPWGGLMJF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C=C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.95819g/mol
• Monoisotopic Mass: 226.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-bromo-1-ethenyl-3-nitrobenzene

Introduction to 2-bromo-1-ethenyl-3-nitrobenzene (CAS No. 2222464-69-7) and Its Emerging Applications in Chemical Biology

2-bromo-1-ethenyl-3-nitrobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2222464-69-7, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and electronic properties. This heterocyclic aromatic molecule, featuring both bromine and nitro substituents, serves as a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The presence of a vinyl group at the 1-position and a nitro group at the 3-position enhances its reactivity, making it a promising candidate for further functionalization and derivatization.

The nitrobenzene moiety in 2-bromo-1-ethenyl-3-nitrobenzene contributes to its electron-withdrawing nature, which can influence the reactivity of adjacent functional groups. This characteristic is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, where the nitro group can act as a directing group for palladium-catalyzed transformations. Additionally, the bromo substituent at the 2-position provides a handle for further modifications via nucleophilic aromatic substitution or metal-catalyzed reactions, offering flexibility in molecular design.

In recent years, 2-bromo-1-ethenyl-3-nitrobenzene has been explored in the development of novel therapeutic agents. Its structural framework is reminiscent of several bioactive molecules that exhibit antimicrobial, anti-inflammatory, and anticancer properties. Researchers have leveraged its reactivity to synthesize derivatives with enhanced binding affinity to biological targets. For instance, modifications of the vinyl group have led to the creation of compounds that interact with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The emerging applications of 2-bromo-1-ethenyl-3-nitrobenzene extend beyond pharmaceuticals into the realm of materials science. Its ability to undergo polymerization or copolymerization with other monomers has been exploited to develop conductive polymers and organic semiconductors. These materials are integral to flexible electronics, solar cells, and light-emitting diodes (LEDs), where the conjugated system provided by the ethenyl group plays a crucial role in charge transport.

Recent studies have also highlighted the role of 2-bromo-1-ethenyl-3-nitrobenzene in medicinal chemistry as a scaffold for drug discovery. The nitro group can be reduced to an amine, introducing a polar functional group that improves solubility and bioavailability. Furthermore, the bromine atom allows for easy removal or replacement via transition-metal catalysis, enabling rapid diversification of the molecular library. This adaptability has made it a preferred building block for high-throughput screening campaigns aimed at identifying novel lead compounds.

The synthesis of 2-bromo-1-ethenyl-3-nitrobenzene typically involves multi-step processes starting from commercially available precursors such as nitrobenzene or bromoacetylene derivatives. Advanced synthetic methodologies, including catalytic hydrogenation and metal-mediated coupling reactions, have been optimized to improve yield and purity. These advancements underscore the compound's significance as a synthetic intermediate in industrial-scale production.

From an environmental perspective, efforts have been made to develop greener synthetic routes for 2-bromo-1-ethenyl-3-nitrobenzene, emphasizing solvent-free conditions and catalytic systems that minimize waste. Such innovations align with global trends toward sustainable chemistry and highlight the compound's potential as part of eco-friendly chemical processes.

The future prospects for 2-bromo-1-ethenyl-3-nitrobenzene are promising, with ongoing research focusing on expanding its utility in drug discovery and material science. Collaborative efforts between academia and industry are expected to yield novel applications that harness its unique chemical properties. As our understanding of molecular interactions deepens, so too will the ways in which this compound contributes to advancements across multiple scientific disciplines.